(1-Benzylcyclohexyl)methanamine hydrochloride

• IUPAC Name: (1-benzylcyclohexyl)methanamine;hydrochloride
• InChI: InChI=1S/C14H21N.ClH/c15-12-14(9-5-2-6-10-14)11-13-7-3-1-4-8-13;/h1,3-4,7-8H,2,5-6,9-12,15H2;1H
• InChI Key: YXRGDHLXIYMITI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CC2=CC=CC=C2)CN.Cl
• Molecular Formula: C14H22ClN
• Molecular Weight: 239.78 g/mol
• CAS RN: 2173999-23-8

Description

(1-Benzylcyclohexyl)methanamine hydrochloride, also known as benzylpiperazine (BZP) hydrochloride, is a synthetic stimulant drug that belongs to the phenylpiperazine class of compounds. It was first synthesized in the 1970s and has since gained popularity as a recreational drug due to its stimulant effects. However, in recent years, BZP has also been studied for its potential therapeutic uses, particularly in the field of neuroscience.

Scientific Research Applications

Antidepressant Biochemical Profile

• The compound Wy-45,030, which is structurally related to (1-Benzylcyclohexyl)methanamine, has shown a neurochemical profile predictive of antidepressant activity. This includes inhibition of rat brain imipramine receptor binding and synaptosomal monoamine uptake, without the side-effects common to tricyclic therapy (Muth et al., 1986).

Analytical Characterization in Biological Matrices

• A study involving the analytical characterization of related arylcyclohexylamines, including their determination in blood, urine, and vitreous humor, highlights the compound's relevance in toxicological analysis (De Paoli et al., 2013).

Novel Aryloxyethyl Derivatives for Antidepressant Activity

• Novel derivatives of a similar compound, 1-(1-benzoylpiperidin-4-yl)methanamine, were designed as biased agonists of serotonin 5-HT1A receptors, showing high potential as antidepressants (Sniecikowska et al., 2019).

Use in Microextraction Techniques

• N,N-Dimethylcyclohexylamine, a similar compound, has been used in novel homogeneous liquid-liquid microextraction techniques, demonstrating its utility in analytical chemistry (Lasarte-Aragonés et al., 2015).

Synthesis of BCP Benzylamines

• Research on the synthesis of BCP benzylamines from 2-Azaallyl Anions and [1.1.1]Propellane shows the compound's role in organic synthesis, providing access to novel chemical structures (Shelp & Walsh, 2018).

Synthesis and Structure Analysis

• The synthesis and structure analysis of N-(2-Pyridylmethyleneamino)dehydroabietylamine, a compound with a similar structure, provides insights into the compound's potential applications in material science and pharmacology (Wu et al., 2009).